Cas no 2219379-49-2 (1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one)

• Product Name: 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one
• CAS No: 2219379-49-2
• MF: C₇H₆BrClO₂
• MW: 237.478340625763
• CID: 5223155
• PubChem ID: 137952010
• Update Time: 2025-10-05

1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one

• Inchi： 1S/C7H6BrClO2/c1-4-2-6(8)11-7(4)5(10)3-9/h2H,3H2,1H3
• InChI Key： AVNINGNLPCQCJQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C=C(Br)O1)CCl

Additional information on 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one

Comprehensive Analysis of 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one (CAS No. 2219379-49-2)

The compound 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one (CAS No. 2219379-49-2) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a furan ring substituted with bromo and methyl groups, along with a chloroethanone moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and heterocyclic derivatives.

In recent years, the demand for furan-based compounds has surged, driven by their versatility in drug discovery and material science. The 5-bromo-3-methylfuran scaffold in this molecule is particularly noteworthy, as it can serve as a building block for antimicrobial agents and anticancer drugs. Studies suggest that modifications to the chloroethanone group can enhance the compound's reactivity, enabling its use in cross-coupling reactions and catalysis.

From an industrial perspective, CAS No. 2219379-49-2 has garnered attention for its potential in green chemistry applications. With growing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce this compound, such as microwave-assisted reactions or biocatalysis. These approaches align with global trends toward reducing hazardous waste and energy consumption in chemical manufacturing.

The 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one also plays a role in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its electron-rich furan core and halogen substituents make it a candidate for designing conductive polymers or light-harvesting systems. This aligns with the rising interest in renewable energy solutions and organic electronics.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing this compound. Purity and stability assessments are essential, especially for applications in high-value pharmaceuticals. Recent advancements in computational chemistry have further enabled researchers to predict the compound's properties and optimize its synthesis pathways.

In summary, 1-(5-bromo-3-methylfuran-2-yl)-2-chloroethan-1-one (CAS No. 2219379-49-2) represents a promising candidate for multidisciplinary research. Its applications span drug development, sustainable chemistry, and advanced materials, making it a subject of ongoing scientific exploration. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in future breakthroughs.